Cas no 1188536-69-7 (3-amino-6-bromo-2,3-dihydro-1H-inden-1-one hydrochloride)

• Product Name: 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one hydrochloride
• CAS No: 1188536-69-7
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• MDL: MFCD34475427
• CID: 5456722
• PubChem ID: 162422547
• Update Time: 2025-05-23

3-amino-6-bromo-2,3-dihydro-1H-inden-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28333901
• 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one hydrochloride
• 1188536-69-7
• Z5022407005
• 3-AMINO-6-BROMO-2,3-DIHYDRO-1H-INDEN-1-ONE HCL
• AT31911

• MDL： MFCD34475427
• Inchi： 1S/C9H8BrNO.ClH/c10-5-1-2-6-7(3-5)9(12)4-8(6)11;/h1-3,8H,4,11H2;1H
• InChI Key： CWCWONDCCLYERS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC2N)=O.Cl

Computed Properties

• Exact Mass: 260.95560g/mol
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one hydrochloride

3-Amino-6-Bromo-2,3-Dihydro-1H-Inden-1-One Hydrochloride: A Comprehensive Overview

The compound 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one hydrochloride (CAS No. 1188536-69-7) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of indenone derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a bicyclic framework with an indenone core, featuring an amino group at position 3 and a bromine atom at position 6. The hydrochloride salt form suggests its utility in pharmaceutical formulations where ionization plays a critical role in solubility and bioavailability.

Recent studies have highlighted the importance of indenone derivatives in drug discovery, particularly in the development of anti-cancer agents. The 3-amino substituent in this compound is known to enhance the molecule's ability to interact with biological targets, such as protein kinases, which are often overexpressed in cancer cells. Additionally, the presence of a bromine atom at position 6 introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties, making it a promising candidate for further preclinical evaluation.

One of the most notable advancements in the study of 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one hydrochloride involves its role as a potential inhibitor of specific signaling pathways involved in tumor growth and metastasis. Researchers have demonstrated that this compound can effectively suppress the activity of key enzymes such as cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression. This inhibition leads to cell cycle arrest and apoptosis in various cancer cell lines, showcasing its potential as an anti-cancer therapeutic agent.

Moreover, the hydrochloride salt form of this compound has been found to exhibit improved solubility compared to its free base counterpart. Enhanced solubility is a critical factor in drug delivery systems, as it directly impacts bioavailability and efficacy. This property makes 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one hydrochloride a favorable candidate for formulation into oral or parenteral dosage forms.

Another area of active research involving this compound is its application in targeted drug delivery systems. Scientists are exploring the possibility of conjugating this molecule with targeting ligands or nanoparticles to enhance its specificity towards cancer cells while minimizing off-target effects. Such approaches could significantly improve the therapeutic index of this compound, making it more effective and less toxic for patients.

In terms of synthesis, 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one hydrochloride can be prepared through various routes, including condensation reactions and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

The structural uniqueness of indenone derivatives also makes them valuable tools in chemical biology studies. By modifying specific substituents on the indenone core, researchers can investigate how these changes influence molecular interactions and biological activity. For instance, altering the position or type of substituents can lead to compounds with enhanced selectivity or potency against specific targets.

Looking ahead, the potential applications of 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one hydrochloride extend beyond oncology. Its structural features suggest possible roles in treating other diseases characterized by dysregulated signaling pathways, such as neurodegenerative disorders or inflammatory conditions. Ongoing research is focused on elucidating these possibilities through extensive preclinical testing and mechanistic studies.

In conclusion, 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one hydrochloride (CAS No. 1188536-69